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Compound of Interest

Compound Name: tetranor-PGFM

CAS No.: 31935-05-4

Cat. No.: B1230769

Get Quote

Before disposal, you must identify the specific formulation.[2][4][5][6] tetranor-PGFM is almost

exclusively supplied as a solution in Methyl Acetate.[1][2][3][7][8]

Component Role Primary Hazard RCRA Waste Code

Methyl Acetate
Carrier Solvent (>99%

of volume)

Flammable Liquid

(Category 2); Eye

Irritant; STOT-SE

(Drowsiness)

D001 (Ignitable)

tetranor-PGFM
Analyte/Standard

(<0.1% of volume)

Bioactive Lipid

(Potential reproductive

toxin/irritant)

Not separately listed

(Manage as chemical

waste)

Critical Safety Warning:

Flash Point: Methyl acetate has a flash point of -10°C (14°F).[1][2][3] Vapors can travel to

ignition sources and flash back.[2][9]

Bioactivity: As a prostaglandin metabolite, tetranor-PGFM is biologically active.[1][2][3][10]

While less potent than its parent PGF2
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, it should be treated as a potential reproductive hazard.[2] Avoid skin contact and aerosol
generation.[2][7][11][12]

Waste Classification Strategy
Effective disposal relies on segregating waste at the point of generation.[2] Do not mix this

waste with general aqueous waste or biohazard waste unless the matrix dictates it.[2]

A. The "Solvent Rule" (Stock Solutions)
Because the commercial standard is dissolved in methyl acetate, unused stock solutions must

be classified as Flammable Organic Solvent Waste. The hazard of the solvent supersedes the

toxicity of the trace metabolite.[2]

B. The "Matrix Rule" (Experimental Waste)
Once the standard is diluted into your experimental matrix (urine, plasma, buffer), the disposal

path changes:

Spiked Buffers/Solvents: Chemical Waste (Aqueous or Organic depending on solvent

content).[2]

Biological Samples (Urine/Plasma): Biohazard Waste (BSL-2), as the biological matrix

carries the primary risk (pathogens), unless the sample has been chemically lysed/fixed.[1]

[2]

Step-by-Step Disposal Protocols
Protocol A: Disposal of Expired/Unused Stock Vials

Context: You have a glass ampoule or vial containing the original methyl acetate solution.

Procedure:

Do NOT decant into the sink.[2]

Transfer: If the vial is open/cracked, pipette the liquid into your lab’s Flammable Organic

Waste carboy (Red Can).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.caymanchem.com/product/16840/tetranor-pgfm
https://www.caymanchem.com/product/16840/tetranor-pgfm
https://cdn.caymanchem.com/cdn/msds/16853m.pdf
https://cdn.caymanchem.com/cdn/msds/14840m.pdf
https://cdn.caymanchem.com/cdn/insert/12850.pdf
https://www.caymanchem.com/product/16840/tetranor-pgfm
https://www.caymanchem.com/product/16840/tetranor-pgfm
https://www.caymanchem.com/product/16840/tetranor-pgfm
https://www.caymanchem.com/product/16840/tetranor-pgfm
https://pubchem.ncbi.nlm.nih.gov/compound/5283039
https://www.caymanchem.com/product/16840/tetranor-pgfm
https://www.caymanchem.com/product/16840/tetranor-pgfm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinsing: Triple-rinse the empty vial with a compatible solvent (e.g., ethanol or acetone).[2]

[4]

Rinsate Disposal: Pour the rinsate into the Flammable Organic Waste container.

Vial Disposal: Deface the label on the empty glass vial and place it in the Glass/Sharps

container.

Caps: Place plastic caps in the solid hazardous waste bin (if contaminated) or trash (if

clean).[2]

Protocol B: Disposal of Experimental Microplate Waste
Context: ELISA plates or LC-MS vials containing diluted tetranor-PGFM.

Procedure:

Liquids: Aspirate liquid waste into a trap flask.

If LC-MS (High Organic): Dispose as Flammable Solvent Waste.[2]

If ELISA (Aqueous): Dispose as Aqueous Chemical Waste (unless containing human

urine/blood, then Biohazard Liquid).[2]

Solids (Plates/Vials):

LC-MS Vials: Cap tightly and place in Sharps/Glass container. Do not empty individual

vials unless required by local EHS.[2]

ELISA Plates: Place in Solid Hazardous Waste (or Biohazard bag if biological matrix

used).[2]

Protocol C: Spill Cleanup (Immediate Action)
Context: Accidental breakage of a stock vial.

Procedure:
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Evacuate & Ventilate: Remove ignition sources immediately. Methyl acetate is highly

volatile.

PPE: Wear nitrile gloves (double glove recommended), lab coat, and safety goggles.[2]

Absorb: Cover the spill with an inert absorbent (Vermiculite, sand, or specific solvent spill

pads).[2] Do not use paper towels alone, as they increase surface area for evaporation

and flammability.[2]

Collect: Scoop contaminated absorbent into a sealable bag or jar.[2] Label as "Debris

contaminated with Methyl Acetate/Prostaglandins."[2]

Clean: Wipe the surface with ethanol, then soap and water.[2]

Visual Decision Logic (Waste Stream Segregation)
The following diagram illustrates the decision-making process for segregating tetranor-PGFM
waste streams to ensure compliance.
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Waste Material Containing
tetranor-PGFM

What is the physical form?

Liquid Waste Solid Waste
(Vials, Tips, Plates)

Identify Matrix/Solvent Solid Hazardous Waste

Plastic/Gloves

Glass/Sharps Container

Glass Vials/Ampoules

Stock Solution
(Methyl Acetate)

>24% Alcohol/Organic

Biological Sample
(Urine/Plasma)

Contains Pathogens/Human Tissue

Aqueous Buffer
(ELISA Wash)

Trace Chemical Only

Flammable Solvent Waste
(RCRA D001)

Biohazard Waste
(Red Bag/Bin) Aqueous Chemical Waste

Click to download full resolution via product page

Caption: Decision tree for segregating tetranor-PGFM waste based on physical form and

chemical matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1230769?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

